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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B10762377 Get Quote

An In-depth Analysis of the Dual Proteasome and GATA Inhibitor

K-7174 dihydrochloride is a synthetic, orally bioavailable small molecule that has garnered

significant interest in the fields of oncology and immunology. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, mechanism of

action, and key experimental data, tailored for researchers, scientists, and drug development

professionals.

Chemical Structure and Properties
K-7174 dihydrochloride is the salt form of K-7174, a homopiperazine derivative. The

dihydrochloride formulation enhances its solubility in aqueous solutions, a favorable

characteristic for experimental and potential therapeutic applications.

Table 1: Chemical and Physical Properties of K-7174 Dihydrochloride
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Property Value

IUPAC Name
1,4-bis((E)-5-(3,4,5-trimethoxyphenyl)pent-4-en-

1-yl)-1,4-diazepane dihydrochloride

Synonyms K7174, K-7174-2HCl

CAS Number 191089-60-8[1]

Chemical Formula C₃₃H₅₀Cl₂N₂O₆[2][3]

Molecular Weight 641.67 g/mol [2][3]

Appearance White to off-white solid powder[3]

Solubility Soluble in DMSO

Storage

Store as a solid at -20°C for up to two years.

Stock solutions in DMSO can be stored at -80°C

for up to six months. Avoid repeated freeze-thaw

cycles.

Mechanism of Action
K-7174 exhibits a dual mechanism of action, functioning as both a proteasome inhibitor and a

GATA transcription factor inhibitor. This multifaceted activity contributes to its potent anti-cancer

and immunomodulatory effects.

Proteasome Inhibition
Unlike the well-characterized proteasome inhibitor bortezomib, which primarily targets the β5

subunit of the 20S proteasome, K-7174 inhibits all three catalytic subunits: β1 (caspase-like),

β2 (trypsin-like), and β5 (chymotrypsin-like). This broad inhibition leads to the accumulation of

ubiquitinated proteins, inducing endoplasmic reticulum stress and ultimately triggering

apoptosis in cancer cells. A key downstream effect of proteasome inhibition by K-7174 is the

transcriptional repression of class I histone deacetylases (HDACs), specifically HDAC1,

HDAC2, and HDAC3. This occurs via a caspase-8-dependent degradation of the transcription

factor Sp1.[4][5]

GATA Inhibition
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K-7174 also functions as an inhibitor of the GATA family of transcription factors. By inhibiting

GATA, K-7174 can modulate the expression of various genes involved in cell differentiation,

proliferation, and inflammation. For instance, it has been shown to suppress the expression of

vascular cell adhesion molecule-1 (VCAM-1), a key molecule in cell adhesion processes, by

inhibiting GATA-mediated transcription.[6]

Signaling Pathways
The dual inhibitory action of K-7174 impacts multiple signaling pathways within the cell, leading

to its observed biological effects.
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K-7174 Signaling Pathway: Proteasome Inhibition
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K-7174 Proteasome Inhibition Pathway
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K-7174 Signaling Pathway: GATA Inhibition
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MTT Assay Experimental Workflow

Seed cells in a
96-well plate

Incubate for 24 hours

Treat with serial dilutions
of K-7174

Incubate for 48-72 hours

Add MTT reagent
(0.5 mg/mL final concentration)

Incubate for 4 hours

Add solubilization solution
(e.g., DMSO)

Measure absorbance
at 570 nm

Calculate cell viability
and IC50 value
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In Vivo Xenograft Model Workflow

Subcutaneously inject
myeloma cells into

immunocompromised mice

Monitor tumor growth

Randomize mice into
treatment and control groups

Administer K-7174
(p.o. or i.p.) or vehicle

Measure tumor volume and
body weight regularly

Euthanize mice at study endpoint

Excise and analyze tumors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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